Cas no 81472-46-0 (Bicyclo[2.2.2]octane-1-methanol, 4-pentyl-)

• Product Name: Bicyclo[2.2.2]octane-1-methanol, 4-pentyl-
• CAS No: 81472-46-0
• MF: C₁₄H₂₆O
• MW: 210.355644702911
• CID: 703876
• PubChem ID: 20257153
• Update Time: 2025-04-19

Bicyclo[2.2.2]octane-1-methanol, 4-pentyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane-1-methanol, 4-pentyl-
• (1-pentyl-4-bicyclo[2.2.2]octanyl)methanol
• 81472-46-0
• YZYMBDRBMFQEHQ-UHFFFAOYSA-N
• (4-pentylbicyclo[2.2.2]octan-1-yl)methanol
• SCHEMBL10880883
• DTXSID50604219

• Inchi： 1S/C14H26O/c1-2-3-4-5-13-6-9-14(12-15,10-7-13)11-8-13/h15H,2-12H2,1H3
• InChI Key： YZYMBDRBMFQEHQ-UHFFFAOYSA-N
• SMILES： OCC12CCC(CCCCC)(CC1)CC2

Computed Properties

• Exact Mass: 210.198365449g/mol
• Monoisotopic Mass: 210.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 20.2Ų